Cas no 12237-24-0 (Solvent Blue 70)

• Product Name: Solvent Blue 70
• CAS No: 12237-24-0
• MF: C₁₀H₁₄N₅O₈P
• MW: 363.22
• CID: 48886
• PubChem ID: 135492074
• Update Time: 2024-02-27

Solvent Blue 70 Chemical and Physical Properties

Names and Identifiers

• Solvent Blue 70
• C.I. SOLVENT BLUE 70
• Blue GL
• Blue 2606
• Duasyn Blue A-G-VP 279
• Kayaset Blue K-FL
• Neo Super Blue C 555
• Neopen Blue 807
• Neopen Blue 808
• Neozapon Blue 807
• Neozapon Blue FLE
• Oleosol Fast Blue EL
• Oleosol Fast Blue GL
• Orient B
• Orient Blue 2606
• Orient Oil Blue 615
• Spectra Blue FLE
• Spectrasol Blue FLE
• Vali Fast Blue 2606
• Vali Fast Blue 2610
• Zapon Blue 807
• Solvent Blue 70
• CID 137061562

• Inchi： 1S/C10H14N5O8P/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(23-24(19,20)21)5(17)3(1-16)22-9/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18)/t3-,5+,6-,9-/m1/s1
• InChI Key： WTIFIAZWCCBCGE-FTWQFJAYSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 363.05799942g/mol
• Monoisotopic Mass: 363.05799942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 202